Cas no 73547-86-1 (2(1H)-Pyrimidinethione, 1-methyl-)

2(1H)-Pyrimidinethione, 1-methyl- is a synthetic organic compound with significant applications in medicinal chemistry. This compound offers high purity and stability, making it an ideal starting material for the synthesis of various pharmaceuticals. Its unique structural features contribute to its efficacy in drug discovery, particularly in the development of antiviral and anticancer agents. The methyl group substitution enhances its bioavailability and pharmacokinetic properties, providing a promising candidate for further research in therapeutic applications.

2(1H)-Pyrimidinethione, 1-methyl- structure

73547-86-1 structure

Product Name:2(1H)-Pyrimidinethione, 1-methyl-

CAS No:73547-86-1

MF:C₅H₆N₂S

MW:126.179539203644

CID:1761545

PubChem ID:15607797

Update Time:2025-06-20

2(1H)-Pyrimidinethione, 1-methyl- Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyrimidinethione, 1-methyl-
- 1,2-Dihydro-1-methylpyrimidine-2-thione
- 1-methyl-1h-pyrimidine-2-thione
- pyrimidine, 1,2-dihydro-1-methyl-2-thio-
- 1-methylpyrimidine-2-thione
- 1-Methyl-1,2-dihydropyrimidine-2-thione
- SCHEMBL3082728
- OUKHMDBDWXLJHT-UHFFFAOYSA-N
- 1-Methyl-2-mercaptopyrimidine
- 73547-86-1
- Inchi： 1S/C5H6N2S/c1-7-4-2-3-6-5(7)8/h2-4H,1H3
- InChI Key： OUKHMDBDWXLJHT-UHFFFAOYSA-N
- SMILES： S=C1N=CC=CN1C

Computed Properties

Exact Mass: 126.02516937g/mol
Monoisotopic Mass: 126.02516937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 47.7Å²

2(1H)-Pyrimidinethione, 1-methyl- Pricemore >>

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eNovation Chemicals LLC	Y1263710-250mg	1-Methyl-1,2-dihydropyrimidine-2-thione	73547-86-1	98%	250mg	$345	2023-09-04
eNovation Chemicals LLC	Y1263710-1g	1-Methyl-1,2-dihydropyrimidine-2-thione	73547-86-1	98%	1g	$870	2024-06-05
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